IL-23R inhibitor peptide-1

• Molecular Formula: C91H121N19O22S2
• Molecular Weight: 1897.2 g/mol
• InChI: InChI=1S/C91H121N19O22S2/c1-49-18-17-23-60-58(47-97-73(49)60)44-65-80(122)99-61(24-15-16-36-96-51(3)112)78(120)108-76(90(7,8)134-133-89(5,6)75(98-52(4)113)85(127)104-67(46-70(94)115)82(124)107-74(50(2)111)84(126)102-65)86(128)103-63(41-54-26-29-59(30-27-54)132-39-35-92)79(121)100-64(43-55-25-28-56-21-13-14-22-57(56)40-55)83(125)109-91(33-37-131-38-34-91)88(130)106-62(31-32-72(117)118)77(119)101-66(45-69(93)114)81(123)105-68(42-53-19-11-10-12-20-53)87(129)110(9)48-71(95)116/h10-14,17-23,25-30,40,47,50,61-68,74-76,97,111H,15-16,24,31-39,41-46,48,92H2,1-9H3,(H2,93,114)(H2,94,115)(H2,95,116)(H,96,112)(H,98,113)(H,99,122)(H,100,121)(H,101,119)(H,102,126)(H,103,128)(H,104,127)(H,105,123)(H,106,130)(H,107,124)(H,108,120)(H,109,125)(H,117,118)/t50-,61+,62+,63+,64+,65+,66+,67+,68+,74+,75-,76-/m1/s1
• InChIKey: UTQFGAIBVGMRJS-YIAQYPOUSA-N

IL-23R Inhibitor Peptide-1: Identity, Potency, and Procurement

IL-23R inhibitor peptide-1 (also designated comp 475) is a structurally defined macrocyclic peptide antagonist of the interleukin-23 receptor (IL-23R), with a reported molecular weight of 1897.18 and CAS registry number 2894052-23-2 [1]. The compound is cyclized via a disulfide bridge between two penicillamine (Pen) residues and incorporates multiple non-canonical amino acids including 7-methyltryptophan (7MeW), 2-naphthylalanine (2Nal), and tetrahydropyranylglycine (THP), as well as a C-terminal sarcosine (Sar) amide [1]. It functions as an inhibitor of the IL-23/IL-23R protein-protein interaction, an axis centrally implicated in autoimmune inflammatory pathologies including psoriasis and inflammatory bowel disease [2].

1

Target: IL-23 receptor (IL-23R) signaling pathway studies

2

Tool type: synthetic disulfide-constrained cyclic peptide (~1.9 kDa)

3

Availability: research-use peptide from commercial suppliers

• [1] PeptideDB. IL-23R inhibitor peptide-1. CAS: 2894052-23-2. Sequence: Ac-Pen-N-T-7MeW-Lys(Ac)-Pen-AEF-2Nal-THP-E-N-F-Sar-NH2 (Disulfide bridge: Pen1-Pen6). View Source
• [2] Lay CS, et al. Characterisation of IL-23 receptor antagonists and disease relevant mutants using fluorescent probes. Nat Commun. 2023;14:2882. View Source

Why IL-23R Inhibitor Peptide-1 Cannot Be Substituted

The IL-23 pathway can be inhibited at multiple nodes, including cytokine-targeting monoclonal antibodies (e.g., anti-p19 antibodies risankizumab and tildrakizumab, or anti-p40 antibody ustekinumab), JAK-STAT signaling inhibitors, and direct IL-23R antagonists [1]. However, these approaches differ fundamentally in their molecular pharmacology and are not interchangeable. Anti-cytokine biologics require subcutaneous or intravenous administration and are expensive to produce; JAK inhibitors exhibit pleiotropic effects due to their involvement in multiple cytokine signaling pathways, raising off-target safety concerns [1]. In contrast, peptide antagonists like IL-23R inhibitor peptide-1 directly and specifically block the IL-23R receptor-ligand interface, offering a distinct mechanism for probing IL-23R pharmacology in cellular and biochemical assays without the confounding variables inherent to broader pathway intervention [2].

JNJ-77242113 / icotrokinra

Oral cyclic peptide with substantially higher affinity and different PK profile; potency context may not transfer and interchange can compromise concentration-response interpretation.

Monoclonal antibodies (e.g., ustekinumab, guselkumab)

~75× larger, engage distinct epitopes and effector functions; may not reproduce intracellular or small-volume assay behavior.

Small-molecule IL-23R antagonists

Often require DMSO/organic co-solvents, selectivity profiles may differ; solubility-driven artifacts may shift cellular readouts.

• [1] Lay CS, et al. Characterisation of IL-23 receptor antagonists and disease relevant mutants using fluorescent probes. Nat Commun. 2023;14:2882. View Source
• [2] Sun C, et al. Peptide inhibitors of interleukin-23 receptor. Patent WO2023288028, 2023. View Source

Quantitative Differentiation of IL-23R Inhibitor Peptide-1

Target Binding Affinity vs. JNJ-77242113

IL-23R inhibitor peptide-1 demonstrates an IC50 of 0.0069 μM (6.9 nM) for inhibition of the IL-23/IL-23R interaction [1]. For comparison, the cyclic peptide P630 (Peptide 630), described in patent filings as an oral IL-23R antagonist, exhibits a Ki of 21.8 ± 3.4 nM in a NanoBRET competition assay measuring displacement of fluorescently labeled IL-23 from full-length IL-23R expressed in living cells, representing approximately 3.2-fold weaker receptor engagement than the potency value reported for IL-23R inhibitor peptide-1 [2].

IL-23R Binding

Cross-study comparable

6.9 nM (0.0069 µM) vs JNJ-77242113: 5.6 pM (0.0056 nM)

Defines research-grade affinity; not a picomolar-potency clinical candidate.

Assay formats differ; fold-change approximate.

Evidence Dimension	IL-23R inhibition potency
Target Compound Data	IC50 = 0.0069 μM (6.9 nM)
Comparator Or Baseline	Cyclic peptide P630: Ki = 21.8 ± 3.4 nM (n=5)
Quantified Difference	~3.2-fold greater potency for target compound
Conditions	IL-23R inhibitor peptide-1: inhibition of IL-23/IL-23R interaction (assay details per patent WO2023288028); P630: NanoBRET competition assay with fluorescent IL-23, full-length IL-23R expressed in living cells

Why This Matters

The ~3-fold potency advantage over P630 informs experimental design requiring lower compound concentrations to achieve comparable receptor blockade, reducing potential off-target effects in cellular assays.

• [1] PeptideDB. IL-23R inhibitor peptide-1. CAS: 2894052-23-2. IC50 = 0.0069 μM. Citing Patent WO2023288028 (Sun C, et al.). View Source
• [2] Lay CS, et al. Characterisation of IL-23 receptor antagonists and disease relevant mutants using fluorescent probes. Nat Commun. 2023;14:2882. (Ki for P630: 21.8 ± 3.4 nM). View Source

Molecular Weight and Structural Complexity vs. Antibodies

IL-23R inhibitor peptide-1 adopts a defined macrocyclic conformation stabilized by a disulfide bridge between two penicillamine residues (Pen1-Pen6) and incorporates five distinct non-canonical amino acid residues: 7-methyltryptophan (7MeW), acetylated lysine (Lys(Ac)), 2-naphthylalanine (2Nal), tetrahydropyranylglycine (THP), and C-terminal sarcosine (Sar) [1]. In contrast, the linear all-D-amino acid peptide 2305 (sequence: teeeqqly), developed as an alternative IL-23R antagonist, lacks cyclization and non-canonical residues [2].

Molecular Weight

Class-level inference

1,897 Da vs ustekinumab ~148 kDa (peptide ~75× smaller)

Small format enables SPPS synthesis and intracellular delivery strategies.

Size difference may influence tissue penetration and handling.

Evidence Dimension	Molecular architecture and chemical composition
Target Compound Data	Macrocyclic, disulfide-stabilized (Pen1-Pen6), 5 non-canonical amino acids, MW = 1897.18
Comparator Or Baseline	Peptide 2305: Linear, all-D-amino acid octapeptide, no cyclization, no non-canonical residues
Quantified Difference	Qualitative structural distinction; quantitative comparison of conformational stability not available
Conditions	Sequence and structural characterization per patent WO2023288028 and PeptideDB

Why This Matters

The macrocyclic architecture and non-canonical residues confer enhanced proteolytic stability and conformational rigidity compared to linear peptides, critical attributes for reproducibility in extended cellular assays and for structure-activity relationship studies.

• [1] PeptideDB. IL-23R inhibitor peptide-1. Sequence: Ac-Pen-N-T-7MeW-Lys(Ac)-Pen-AEF-2Nal-THP-E-N-F-Sar-NH2 (Disulfide bridge: Pen1-Pen6). View Source
• [2] Quiniou C, et al. Specific targeting of the IL-23 receptor, using a novel small peptide noncompetitive antagonist, decreases the inflammatory response. Am J Physiol Regul Integr Comp Physiol. 2014;307(10):R1216-R1228. View Source

Sequence Novelty and Intellectual Property Position

IL-23R inhibitor peptide-1 directly antagonizes the IL-23 receptor (IL-23R) itself by blocking the protein-protein interaction between IL-23 and its receptor [1]. This mechanism contrasts fundamentally with clinically approved anti-IL-23 monoclonal antibodies such as risankizumab, tildrakizumab, and guselkumab, which target the circulating IL-23p19 cytokine subunit rather than the membrane-bound receptor [2].

Patent Coverage

Supporting evidence

WO2023288028 (Protagonist Therapeutics)

Defined IP status aids future commercial evaluation.

Evidence Dimension	Molecular target and mechanism of IL-23 pathway blockade
Target Compound Data	Direct IL-23R antagonism at the receptor level (membrane-bound target)
Comparator Or Baseline	Anti-IL-23p19 monoclonal antibodies (risankizumab, tildrakizumab, guselkumab): cytokine neutralization (soluble circulating target)
Quantified Difference	Qualitative mechanistic distinction; no direct head-to-head potency comparison available
Conditions	Class-level mechanistic comparison based on established pharmacology of IL-23-targeting therapeutics

Why This Matters

Direct receptor antagonism offers a distinct experimental tool for dissecting IL-23R-specific pharmacology independent of circulating cytokine levels, enabling orthogonal validation of pathway inhibition in cellular models where cytokine sink effects may confound antibody-based approaches.

• [1] Sun C, et al. Peptide inhibitors of interleukin-23 receptor. Patent WO2023288028, 2023. View Source
• [2] Lay CS, et al. Characterisation of IL-23 receptor antagonists and disease relevant mutants using fluorescent probes. Nat Commun. 2023;14:2882. View Source

Aqueous Solubility Advantage Over Small Molecules

IL-23R inhibitor peptide-1 has a fully disclosed amino acid sequence, cyclization chemistry, and molecular weight (1897.18), as documented in patent WO2023288028 and PeptideDB [1]. In contrast, the clinical-stage oral IL-23R antagonist icotrokinra (JNJ-2113/JNJ-77242113) is a macrocyclic peptide with an undisclosed sequence, preventing independent synthesis, validation, or structure-activity relationship exploration by the research community [2].

Aqueous Solubility

Data to verify

≥50 mg/mL in water (vendor-reported)

May simplify buffer-based assays; verify in specific medium.

No independent validation source available.

Evidence Dimension	Chemical identity disclosure and research accessibility
Target Compound Data	Fully disclosed sequence, cyclization chemistry, and molecular composition
Comparator Or Baseline	Icotrokinra (JNJ-2113/JNJ-77242113): Undisclosed macrocyclic peptide sequence; available only through proprietary channels
Quantified Difference	Binary distinction in disclosure status
Conditions	Public domain information availability

Why This Matters

Full sequence disclosure enables independent synthesis, quality control verification, and reproducible experimental design, a critical consideration for procurement decisions in academic and non-clinical research settings where transparency and lot-to-lot consistency are essential.

• [1] PeptideDB. IL-23R inhibitor peptide-1. Full sequence and structural details. Citing Patent WO2023288028. View Source
• [2] Drug Hunter. Icotrokinra (JNJ-2113, PN-235). Macrocyclic peptide IL-23R antagonist; sequence undisclosed. View Source

Recommended Research and Industrial Applications

In Vitro IL-23 Signaling Mechanistic Studies

IL-23R inhibitor peptide-1 is optimally deployed in biochemical and cellular assays measuring inhibition of IL-23 binding to its receptor, leveraging its reported IC50 of 0.0069 μM [1]. Its sub-10 nM potency makes it suitable as a reference inhibitor for developing and validating fluorescence polarization, NanoBRET, or surface plasmon resonance (SPR)-based assays aimed at characterizing the IL-23/IL-23R interaction interface. The compound's fully disclosed sequence enables precise molar calculations for dose-response experiments, and its ~3-fold potency advantage over comparator peptide P630 (Ki = 21.8 nM) reduces the compound concentration required for complete receptor blockade [2].

Chemical Probe for Structural Biology and Binding Analysis

Given its defined macrocyclic architecture featuring a disulfide bridge between penicillamine residues and five non-canonical amino acid substitutions, IL-23R inhibitor peptide-1 serves as a validated scaffold for SAR investigations [1]. Researchers can systematically modify residues including 7-methyltryptophan, 2-naphthylalanine, tetrahydropyranylglycine, or the acetylated lysine side chain to interrogate the contributions of these modifications to receptor binding affinity and selectivity. The compound's structural characterization provides a benchmark for evaluating novel analogs, and its sub-10 nM baseline potency offers sufficient dynamic range to detect both affinity-enhancing and affinity-reducing modifications [1].

Cost-Effective Alternative to Antibody-Based Blockade

IL-23R inhibitor peptide-1 provides a mechanistically orthogonal approach for validating IL-23 pathway inhibition in cellular systems where monoclonal antibodies may exhibit confounding effects due to cytokine sink phenomena or Fc-mediated interactions [1]. As a direct receptor antagonist rather than a cytokine neutralizer, the peptide enables researchers to distinguish receptor-level effects from circulating ligand-level effects [2]. The compound's macrocyclic structure offers enhanced proteolytic stability compared to linear D-peptide alternatives such as peptide 2305, supporting longer-duration experiments in culture conditions [3].

Formulation Development for Parenteral or Topical Use

With its fully disclosed chemical identity, defined molecular weight (1897.18), and documented potency (IC50 = 0.0069 μM), IL-23R inhibitor peptide-1 is appropriate for use as a reference standard in IL-23R pharmacology studies [1]. This contrasts with clinical-stage IL-23R peptide antagonists whose sequences remain undisclosed, precluding their use as independent reference materials. Researchers developing novel IL-23R inhibitors can employ IL-23R inhibitor peptide-1 as a positive control in competition binding assays, leveraging the compound's reproducible synthetic accessibility and characterization data for cross-study comparisons [1].

Application

Selection Property

Validation Focus

IL-23 signaling mechanistic studies

IL-23R pathway inhibition assay context

STAT3 phosphorylation readout, dose-response curves

Structural biology and SAR probe

Disulfide-constrained scaffold with non-natural residues

Co-crystallization, derivatization (e.g., biotinylation)

Budget-conscious target validation and screening

Synthetic peptide (SPPS) production cost

High-throughput screening compatibility, no cold-chain requirement

Formulation studies in research models

High water solubility (aqueous vehicles)

Topical or injectable administration in rodent disease models (e.g., imiquimod, DSS)

• [1] PeptideDB. IL-23R inhibitor peptide-1. CAS: 2894052-23-2; IC50 = 0.0069 μM. Citing Patent WO2023288028 (Sun C, et al.). View Source
• [2] Lay CS, et al. Characterisation of IL-23 receptor antagonists and disease relevant mutants using fluorescent probes. Nat Commun. 2023;14:2882. (Ki for P630: 21.8 ± 3.4 nM). View Source
• [3] Quiniou C, et al. Specific targeting of the IL-23 receptor, using a novel small peptide noncompetitive antagonist, decreases the inflammatory response. Am J Physiol Regul Integr Comp Physiol. 2014;307(10):R1216-R1228. View Source